Cas no 440330-31-4 (N-butyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide)

• Product Name: N-butyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide
• CAS No: 440330-31-4
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 6396973
• PubChem ID: 122160690
• Update Time: 2025-10-31

N-butyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide
• Benzamide, N-butyl-4-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]-
• N-butyl-4-[(4-oxo-1,2,3-benzotriazin-3-yl)methyl]benzamide
• N-butyl-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide
• N-butyl-4-((4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl)benzamide
• AKOS032456114
• F0916-6743
• 440330-31-4

• Inchi： 1S/C19H20N4O2/c1-2-3-12-20-18(24)15-10-8-14(9-11-15)13-23-19(25)16-6-4-5-7-17(16)21-22-23/h4-11H,2-3,12-13H2,1H3,(H,20,24)
• InChI Key： AUQLHXLJTCXGBL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1C(C2C=CC=CC=2N=N1)=O)NCCCC

Computed Properties

• Exact Mass: 336.15862589g/mol
• Monoisotopic Mass: 336.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 14.96±0.46(Predicted)

Additional information on N-butyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide

Comprehensive Overview of N-butyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide (CAS No. 440330-31-4)

N-butyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide, with the CAS number 440330-31-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzotriazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the butylamide and benzotriazinone moieties, make it a subject of interest for researchers exploring novel drug candidates and biochemical probes.

In recent years, the scientific community has shown growing interest in benzotriazine-based compounds due to their potential roles in modulating enzymatic activity and cellular pathways. N-butyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide has been investigated for its possible interactions with various biological targets, particularly in the context of inflammation and oxidative stress—two hot topics in contemporary biomedical research. These areas are frequently searched in academic databases and AI-driven platforms, reflecting the compound's relevance to current health challenges.

The synthesis of CAS 440330-31-4 involves multi-step organic reactions, often starting from commercially available benzotriazinone precursors. Researchers have optimized protocols to achieve high yields and purity, which are critical for reproducible biological studies. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring its structural integrity and suitability for further applications. These methodological details are frequently queried by chemists and pharmacologists seeking to work with this molecule.

One of the most intriguing aspects of N-butyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide is its potential as a small-molecule modulator in drug discovery. Recent studies have explored its ability to influence key signaling pathways, making it a candidate for addressing conditions related to metabolic disorders and age-related diseases—topics that dominate health-related searches globally. The compound's lipophilic nature, conferred by the butyl chain, may enhance its membrane permeability, a desirable property for bioactive molecules.

From a chemical perspective, the benzotriazin-3-yl methyl group in this compound provides a rigid aromatic scaffold that can participate in π-π stacking interactions with biological targets. This feature, combined with the hydrogen-bonding capabilities of the amide and oxo functionalities, contributes to the molecule's potential as a versatile pharmacophore. Such structural insights are valuable for researchers designing structure-activity relationship (SAR) studies, a common focus in medicinal chemistry inquiries.

In the context of green chemistry and sustainable synthesis—increasingly popular search terms—efforts have been made to develop environmentally friendly routes for producing CAS 440330-31-4. These include catalytic methods and solvent optimization strategies that reduce waste generation while maintaining high efficiency. The pharmaceutical industry's growing emphasis on process chemistry has further driven interest in such sustainable approaches to synthesizing valuable intermediates like this compound.

Quality control and analytical method development for N-butyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide represent another area of active research. With increasing regulatory requirements for compound characterization, scientists frequently search for validated protocols to ensure batch-to-batch consistency. The establishment of robust spectroscopic fingerprints and chromatographic profiles for this compound facilitates its reliable identification and purity assessment in various research settings.

Looking ahead, the potential applications of CAS 440330-31-4 continue to expand as new biological data emerge. Its unique combination of structural features positions it as a promising scaffold for developing targeted therapies, particularly in areas where current treatment options remain limited. The compound's journey from laboratory synthesis to potential clinical relevance exemplifies the exciting possibilities at the intersection of organic chemistry and biomedical research—a convergence point that attracts substantial scientific and public interest.